Cas no 1805034-05-2 (2-(Difluoromethyl)-5-fluoro-4-(fluoromethyl)pyridine)
2-(Difluoromethyl)-5-fluoro-4-(fluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Difluoromethyl)-5-fluoro-4-(fluoromethyl)pyridine
-
- Inchi: 1S/C7H5F4N/c8-2-4-1-6(7(10)11)12-3-5(4)9/h1,3,7H,2H2
- InChI Key: CIEPMPCBNZRIMX-UHFFFAOYSA-N
- SMILES: FC1=CN=C(C(F)F)C=C1CF
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 141
- XLogP3: 1.8
- Topological Polar Surface Area: 12.9
2-(Difluoromethyl)-5-fluoro-4-(fluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023029647-500mg |
2-(Difluoromethyl)-5-fluoro-4-(fluoromethyl)pyridine |
1805034-05-2 | 97% | 500mg |
$1,029.00 | 2022-04-01 | |
| Alichem | A023029647-1g |
2-(Difluoromethyl)-5-fluoro-4-(fluoromethyl)pyridine |
1805034-05-2 | 97% | 1g |
$1,680.00 | 2022-04-01 |
2-(Difluoromethyl)-5-fluoro-4-(fluoromethyl)pyridine Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
Additional information on 2-(Difluoromethyl)-5-fluoro-4-(fluoromethyl)pyridine
Professional Introduction to Compound with CAS No. 1805034-05-2 and Product Name: 2-(Difluoromethyl)-5-fluoro-4-(fluoromethyl)pyridine
The compound with the CAS number 1805034-05-2 and the product name 2-(Difluoromethyl)-5-fluoro-4-(fluoromethyl)pyridine represents a significant advancement in the field of pharmaceutical chemistry. This pyridine derivative, characterized by its dual fluoromethyl and difluoromethyl substituents, has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of multiple fluorine atoms introduces a high degree of electronic richness, making this compound a promising candidate for the development of novel therapeutic agents.
In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability. The compound 2-(Difluoromethyl)-5-fluoro-4-(fluoromethyl)pyridine exemplifies this trend, as its molecular structure is designed to leverage the benefits of fluorine substitution while maintaining a high degree of functional tunability. This balance is crucial for drug design, where both efficacy and safety are paramount.
The synthesis of this compound involves sophisticated organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms at specific positions in the pyridine ring necessitates advanced methodologies to ensure regioselectivity and high yield. Recent advancements in fluorination techniques, such as electrochemical fluorination and transition-metal-catalyzed cross-coupling reactions, have made it possible to construct such complex molecules with greater efficiency. These innovations are not only improving the synthesis of 2-(Difluoromethyl)-5-fluoro-4-(fluoromethyl)pyridine but also paving the way for other fluorinated pharmaceuticals.
One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The pyridine core is a common scaffold in many bioactive compounds, and its modification with fluorinated groups can lead to novel pharmacophores with enhanced biological activity. For instance, studies have shown that fluorinated pyridines can exhibit improved binding to target enzymes and receptors, which is critical for drug efficacy. The dual substitution pattern in 2-(Difluoromethyl)-5-fluoro-4-(fluoromethyl)pyridine provides multiple sites for further functionalization, allowing chemists to tailor the molecule for specific therapeutic applications.
Recent research has highlighted the role of fluorinated compounds in addressing unmet medical needs. For example, studies on kinase inhibitors have demonstrated that incorporating fluorine atoms can significantly improve drug potency and selectivity. The compound 2-(Difluoromethyl)-5-fluoro-4-(fluoromethyl)pyridine could serve as a key intermediate in the synthesis of such inhibitors, offering a versatile platform for drug discovery. Its unique structural features make it an attractive candidate for further exploration in medicinal chemistry.
The impact of fluorination on pharmacokinetic properties cannot be overstated. Fluorinated drugs often exhibit longer half-lives and better tissue penetration due to their reduced metabolic clearance. This characteristic is particularly valuable in chronic disease management, where sustained drug levels are essential for therapeutic efficacy. The compound 2-(Difluoromethyl)-5-fluoro-4-(fluoromethyl)pyridine holds promise in this area, as its fluorinated structure suggests improved pharmacokinetic profiles compared to non-fluorinated analogs.
Moreover, the use of computational methods has become increasingly important in the design and optimization of fluorinated compounds. Molecular modeling and quantum mechanical calculations can predict the behavior of these molecules at an atomic level, guiding chemists in making informed decisions about their synthesis and application. These computational tools are particularly useful for exploring the potential interactions between 2-(Difluoromethyl)-5-fluoro-4-(fluoromethyl)pyridine and biological targets, helping to accelerate the discovery process.
In conclusion, the compound with CAS number 1805034-05-2 and product name 2-(Difluoromethyl)-5-fluoro-4-(fluoromethyl)pyridine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in drug development efforts. As research continues to uncover new ways to leverage fluorinated compounds, this molecule is likely to play an important role in shaping the future of medicine.
1805034-05-2 (2-(Difluoromethyl)-5-fluoro-4-(fluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)